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Introduction

Ceftriaxone sodium is a broad-spectrum, third-generation cephalosporin antibiotic widely

used for treating various bacterial infections.[1][2][3][4][5][6] Ensuring the potency of

ceftriaxone sodium in pharmaceutical formulations is critical for its therapeutic efficacy.

Microbiological assays are essential for determining the bioactivity of antibiotics by measuring

their inhibitory effect on susceptible microorganisms.[7][8] These assays are a crucial

component of quality control in drug manufacturing.[1][2][4][5][6]

This document provides detailed application notes and protocols for determining the potency of

ceftriaxone sodium using the cylinder-plate agar diffusion method. This method is based on

the diffusion of the antibiotic from a cylinder through a solidified agar layer, resulting in a zone

of inhibition of microbial growth.[8] The diameter of this zone is proportional to the

concentration of the antibiotic.

Principle of the Method

The microbiological assay for ceftriaxone sodium potency is performed by the cylinder-plate

method, an agar diffusion assay.[1][2][4][5][6][8] The assay is based on the comparison of the

diameter of the zone of inhibition of a susceptible microorganism produced by a known

concentration of a ceftriaxone sodium reference standard with the zone of inhibition produced

by the sample being tested.
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I. Materials and Equipment
1.1 Test Microorganism

Staphylococcus aureus ATCC 6538P[1][2][4][5][6] or Bacillus subtilis ATCC 9371 IAL 1027[3]

can be used as the test microorganism. S. aureus is noted for yielding sharply defined zones

of growth inhibition.[1]

1.2 Culture Media

For Staphylococcus aureus ATCC 6538P: Grove-Randall's 1 (for inoculum) and Grove-

Randall's 2 (for base layer) culture media are recommended.[1][2]

For Bacillus subtilis ATCC 9371 IAL 1027: Casoy medium is suitable.[3]

All media should be prepared according to the manufacturer's instructions and sterilized.

1.3 Reagents

Ceftriaxone Sodium Reference Standard (e.g., from Brazilian Pharmacopeia or USP).[1][2]

[9]

Sterile phosphate buffer solution (pH 6.0 or 7.0).[1][2][3]

For pH 7.0: K2HPO4 1.36% (w/v) and KH2PO4 0.4% (w/v).[1][2]

Sterile purified water.[1][2]

0.9% Sterile Saline Solution.[4]

1.4 Equipment

Petri dishes (100 x 20 mm).[1][2]

Stainless steel cylinders (8 mm external diameter, 6 mm internal diameter, 10 mm height).[1]

[2]

Incubator maintained at 35 ± 2 °C.[1][2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?lang=en
https://www.researchgate.net/publication/270405377_A_fully_validated_microbiological_assay_to_evaluate_the_potency_of_ceftriaxone_sodium
https://www.scienceopen.com/document?id=94ffe9cd-4588-45f3-8605-e0c4e823bac0
https://www.semanticscholar.org/paper/A-fully-validated-microbiological-assay-to-evaluate-Manfio-Agarrayua/c0b6a6cb54aca44277af0be98909089b4213e913
https://pmc.ncbi.nlm.nih.gov/articles/PMC3834915/
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3834915/
https://www.benchchem.com/product/b1668364?utm_src=pdf-body
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?lang=en
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m14145.html
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3834915/
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?lang=en
https://www.researchgate.net/publication/270405377_A_fully_validated_microbiological_assay_to_evaluate_the_potency_of_ceftriaxone_sodium
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/yccGdFBHSXzCgpvzRH3Z6Qk/?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electronic caliper for measuring zone diameters.[1][2]

Volumetric flasks and pipettes.

Autoclave for sterilization.

Biological safety cabinet.[1][2]

Spectrophotometer.[4]

II. Experimental Protocols
2.1 Preparation of Standard and Sample Solutions

A 3x3 parallel line assay design is commonly used, with three doses of the standard and three

doses of the sample.[1][2]

2.1.1 Preparation of Ceftriaxone Sodium Reference Standard Stock Solution

Accurately weigh approximately 10 mg of the Ceftriaxone Sodium Reference Standard.[1]

[2]

Transfer it to a 100 mL volumetric flask.[1][2]

Dissolve and dilute to volume with sterile phosphate buffer (pH 7.0).[1][2] This yields a stock

solution of 100 µg/mL.

2.1.2 Preparation of Working Standard Solutions (S1, S2, S3)

From the stock solution, prepare three working concentrations by diluting with the same

phosphate buffer.

Typical concentrations are 16 µg/mL (S1), 32 µg/mL (S2), and 64 µg/mL (S3).[1][2]

2.1.3 Preparation of Sample Stock Solution

For powder for injection, reconstitute the vial as directed.
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Accurately weigh a quantity of the sample powder equivalent to the desired amount of

ceftriaxone sodium.

Dissolve and dilute with the phosphate buffer to obtain a stock solution with a concentration

similar to the standard stock solution.

2.1.4 Preparation of Working Sample Solutions (T1, T2, T3)

From the sample stock solution, prepare three working concentrations corresponding to the

standard concentrations (e.g., 16 µg/mL, 32 µg/mL, and 64 µg/mL).[1][2]

2.2 Preparation of Inoculum

Maintain the test microorganism on an appropriate agar slant.

Prepare the inoculum by washing the growth from a fresh slant with sterile 0.9% saline

solution.

Adjust the turbidity of the microbial suspension using a spectrophotometer to a standard

transmittance (e.g., 25% at 580 nm) to ensure a consistent cell concentration.[4]

2.3 Agar Plate Preparation and Assay Procedure

Pour 21 mL of the appropriate sterile base layer agar (e.g., Grove-Randall's 2) into each

Petri dish and allow it to solidify on a level surface.[1][2]

Inoculate 5 mL of the appropriate sterile seed layer agar (e.g., Grove-Randall's 1), previously

melted and cooled to 48-50°C, with the standardized inoculum.

Pour the inoculated seed layer over the base layer and allow it to solidify.[1][2]

Place six stainless steel cylinders on the surface of the inoculated medium at 60° intervals.

[10]

Fill three alternate cylinders with 150 µL of the standard solutions (S1, S2, S3) and the other

three cylinders with the sample solutions (T1, T2, T3).[1][2]

Incubate the plates at 35 ± 2 °C for 16-18 hours.[1][2][11]
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After incubation, measure the diameter of the zones of growth inhibition to the nearest 0.1

mm using an electronic caliper.[1][2]

III. Data Presentation and Analysis
The potency of the ceftriaxone sodium sample is calculated by comparing the dose-response

of the sample to the dose-response of the reference standard. Statistical analysis, such as

Analysis of Variance (ANOVA), is used to determine the linearity, parallelism, and regression of

the assay.[1][2]

Table 1: Example Concentration Ranges for Ceftriaxone Sodium Assay

Assay Type
Test
Microorganism

Concentration
Range (µg/mL)

Reference

Agar Diffusion
Staphylococcus

aureus ATCC 6538P
16 - 64 [1][2]

Agar Diffusion
Bacillus subtilis ATCC

9371 IAL 1027
15 - 60 [3]

Agar Diffusion
Bacillus subtilis ATCC

6633
2.6 - 6.3 [11]

Table 2: Validation Parameters for a Typical Ceftriaxone Sodium Microbiological Assay

Parameter Typical Value Reference

Linearity (r) 0.9999 [1][2]

Precision (Repeatability RSD) 1.4% [1][2]

Precision (Intermediate

Precision RSD)
2.1% - 2.5% [1][2]

Accuracy (Recovery) 100.5% [1][2]

IV. Visualization of Experimental Workflow
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The following diagram illustrates the workflow for the cylinder-plate microbiological assay for

determining ceftriaxone sodium potency.

Start

Prepare Standard (S1, S2, S3) &
Sample (T1, T2, T3) Solutions

Prepare & Standardize
Test Microorganism Inoculum

End

Fill Cylinders with
Standard & Sample Solutions

Inoculate Seed Layer
with Test Microorganism

Prepare Agar Plates
(Base Layer + Seed Layer)

Place 6 Cylinders
on Agar Surface

Incubate Plates
(35°C for 16-18h)

Measure Diameters of
Inhibition Zones

Calculate Potency using
Statistical Analysis (ANOVA)
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Caption: Workflow of the Cylinder-Plate Microbiological Assay.

V. Alternative Method: Turbidimetric Assay
The turbidimetric method is another option for determining antibiotic potency.[7] It measures the

inhibition of microbial growth in a liquid culture containing the antibiotic.[7] The turbidity of the

suspension is measured spectrophotometrically, and the degree of inhibition is proportional to

the antibiotic concentration.[7] This method is often faster than the agar diffusion assay, with

incubation times as short as four hours.[12][13][14]

Conclusion

The cylinder-plate microbiological assay is a reliable and well-validated method for determining

the potency of ceftriaxone sodium.[1][2][3] Adherence to established protocols and proper

data analysis are crucial for obtaining accurate and reproducible results, ensuring the quality

and efficacy of ceftriaxone sodium pharmaceutical products. This method, while requiring

careful aseptic technique, is a cost-effective alternative to physicochemical methods like HPLC.

[1][2][4][5][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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